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Compound of Interest

Compound Name: Avenacein Y

Cat. No.: B1666146 Get Quote

An In-depth Examination of its Synonyms, Biological Activity, and Experimental Protocols

For researchers, scientists, and professionals in drug development, this technical guide

provides a comprehensive overview of Avenacein Y, a bioactive compound with notable

antimicrobial and phytotoxic properties. This document synthesizes available data on its

synonyms, Antibiotic Y and lateropyrone, and details its physicochemical characteristics,

biological activities, and the experimental methodologies used in its study.

Core Compound Identification and Properties
Avenacein Y, a metabolite produced by the fungus Fusarium avenaceum, is also recognized in

scientific literature under the synonyms Antibiotic Y and lateropyrone.[1][2] This compound is

characterized by the molecular formula C₁₅H₁₀O₈ and a molecular weight of 318.2 g/mol .[1][3]

Its solubility profile indicates it is soluble in dimethylformamide (DMF) and dimethyl sulfoxide

(DMSO), moderately soluble in methanol and ethanol, and has poor solubility in water.[2]

Table 1: Physicochemical Properties of Avenacein Y
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Property Value Reference

Synonyms Antibiotic Y, lateropyrone [2]

Molecular Formula C₁₅H₁₀O₈ [1][3]

Molecular Weight 318.2 [1][2]

Solubility

Soluble in DMF, DMSO;

Moderately soluble in

methanol, ethanol; Poorly

soluble in water

[2]

Biological Activity
Avenacein Y has demonstrated a range of biological activities, primarily exhibiting

antibacterial, antifungal, and phytotoxic effects.[1][2] While its broad-spectrum antimicrobial

potential is acknowledged, specific quantitative data, such as Minimum Inhibitory Concentration

(MIC) or half-maximal inhibitory concentration (IC50) values against a comprehensive range of

microorganisms, are not extensively detailed in currently available public literature. The

compound's phytotoxicity suggests a potential role in plant-pathogen interactions.[1]

Experimental Protocols
Detailed, step-by-step experimental protocols for the isolation, characterization, and bioassays

of Avenacein Y are not standardized in single comprehensive sources. However, a general

workflow can be inferred from various research publications.

Isolation and Purification of Avenacein Y
The isolation of Avenacein Y typically involves the cultivation of Fusarium avenaceum on a

suitable substrate, followed by extraction and purification of the target metabolite.

Logical Workflow for Avenacein Y Isolation and Purification
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Caption: General workflow for the isolation and purification of Avenacein Y.

Methodology:

Fungal Culture:Fusarium avenaceum is cultured on a solid or liquid medium conducive to the

production of secondary metabolites. Common substrates include cereal grains.[4][5]

Extraction: The fungal biomass and culture medium are subjected to solvent extraction,

typically using organic solvents like methanol or ethyl acetate, to isolate the crude mixture of

metabolites.
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Initial Separation: The crude extract is often first analyzed and separated using Thin-Layer

Chromatography (TLC) to identify the presence of Avenacein Y (initially referred to as

Antibiotic Y due to its characteristic yellow fluorescence).[1]

Purification: High-Performance Liquid Chromatography (HPLC) is a standard method for the

final purification of Avenacein Y to a high degree of purity (>95%).[2]

Characterization of Avenacein Y
The structural elucidation and confirmation of Avenacein Y's identity are achieved through

various spectroscopic techniques.

Methodology:

Mass Spectrometry (MS): Used to determine the molecular weight and elemental

composition of the compound.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

chemical structure, including the connectivity of atoms.[1]

Infrared (IR) and Ultraviolet (UV) Spectroscopy: These techniques are used to identify

functional groups and the chromophore system of the molecule, respectively.[1]

Antimicrobial and Phytotoxicity Bioassays
Standard bioassay protocols are employed to evaluate the biological activity of purified

Avenacein Y.

Logical Workflow for Bioactivity Testing

Antimicrobial Assays Phytotoxicity Assay

Purified Avenacein Y

Antibacterial Susceptibility Testing (e.g., MIC determination) Antifungal Susceptibility Testing (e.g., MIC determination) Seed Germination and Seedling Growth Inhibition Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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